Cas no 108018-02-6 (Acetamide, N-(3-amino-4-mercaptophenyl)-)

• Product Name: Acetamide, N-(3-amino-4-mercaptophenyl)-
• CAS No: 108018-02-6
• MF: C₈H₁₀N₂OS
• MW: 182.242800235748
• CID: 1189740
• PubChem ID: 21937579
• Update Time: 2025-04-20

Acetamide, N-(3-amino-4-mercaptophenyl)- Chemical and Physical Properties

Names and Identifiers

• Acetamide, N-(3-amino-4-mercaptophenyl)-
• N-(3-amino-4-sulfanylphenyl)acetamide
• 108018-02-6
• SCHEMBL2339940
• DTXSID80620381
• TYZLTJOSSUHXTH-UHFFFAOYSA-N
• 3'-amino-4'-mercaptoacetanilide

• Inchi： 1S/C8H10N2OS/c1-5(11)10-6-2-3-8(12)7(9)4-6/h2-4,12H,9H2,1H3,(H,10,11)
• InChI Key： TYZLTJOSSUHXTH-UHFFFAOYSA-N
• SMILES： SC1C=CC(=CC=1N)NC(C)=O

Computed Properties

• Exact Mass: 182.0515
• Monoisotopic Mass: 182.05138412g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 56.1Ų

Experimental Properties

• PSA: 55.12